Cas no 2138547-13-2 (1-(3-methylcyclobutyl)methyl-3-(2-methylphenyl)-1H-pyrazol-5-amine)

• Product Name: 1-(3-methylcyclobutyl)methyl-3-(2-methylphenyl)-1H-pyrazol-5-amine
• CAS No: 2138547-13-2
• MF: C₁₆H₂₁N₃
• MW: 255.358043432236
• CID: 6349648
• PubChem ID: 165510799
• Update Time: 2025-10-18

1-(3-methylcyclobutyl)methyl-3-(2-methylphenyl)-1H-pyrazol-5-amine Chemical and Physical Properties

Names and Identifiers

• 1-(3-methylcyclobutyl)methyl-3-(2-methylphenyl)-1H-pyrazol-5-amine
• 2138547-13-2
• EN300-1179450
• 1-[(3-methylcyclobutyl)methyl]-3-(2-methylphenyl)-1H-pyrazol-5-amine

• Inchi： 1S/C16H21N3/c1-11-7-13(8-11)10-19-16(17)9-15(18-19)14-6-4-3-5-12(14)2/h3-6,9,11,13H,7-8,10,17H2,1-2H3
• InChI Key： VTQFWSUXZBAMDE-UHFFFAOYSA-N
• SMILES： N1(C(=CC(C2C=CC=CC=2C)=N1)N)CC1CC(C)C1

Computed Properties

• Exact Mass: 255.173547683g/mol
• Monoisotopic Mass: 255.173547683g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 300
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 43.8Ų

Additional information on 1-(3-methylcyclobutyl)methyl-3-(2-methylphenyl)-1H-pyrazol-5-amine

Professional Introduction to Compound with CAS No. 2138547-13-2 and Product Name: 1-(3-methylcyclobutyl)methyl-3-(2-methylphenyl)-1H-pyrazol-5-amine

The compound identified by the CAS number 2138547-13-2 and the product name 1-(3-methylcyclobutyl)methyl-3-(2-methylphenyl)-1H-pyrazol-5-amine represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to the pyrazole class, a heterocyclic structure that has garnered considerable attention due to its diverse biological activities and potential therapeutic applications. The molecular framework of this compound incorporates a 3-methylcyclobutyl moiety and a 2-methylphenyl group, which contribute to its unique pharmacophoric properties and influence its interaction with biological targets.

Recent research in medicinal chemistry has highlighted the importance of pyrazole derivatives in the development of novel drugs. Pyrazoles are known for their ability to modulate various biological pathways, making them valuable scaffolds for drug discovery. The presence of the 1-(3-methylcyclobutyl)methyl substituent in this compound suggests potential interactions with enzymes and receptors, which could be exploited for therapeutic purposes. Additionally, the 3-(2-methylphenyl) group introduces a lipophilic character, enhancing the compound's solubility and membrane permeability, which are critical factors for drug bioavailability.

One of the most compelling aspects of this compound is its structural versatility. The combination of the cyclobutyl ring and the phenyl group creates a rigid core that can be further modified to optimize pharmacokinetic and pharmacodynamic properties. Studies have shown that pyrazole derivatives can exhibit anti-inflammatory, antimicrobial, and anticancer activities. The specific arrangement of atoms in 1-(3-methylcyclobutyl)methyl-3-(2-methylphenyl)-1H-pyrazol-5-amine may contribute to its efficacy in these areas by selectively binding to target proteins or enzymes involved in disease pathways.

In the context of current pharmaceutical research, this compound aligns with the growing trend toward structure-based drug design. High-throughput screening and computational modeling techniques have enabled researchers to identify promising candidates with high precision. The molecular features of 1-(3-methylcyclobutyl)methyl-3-(2-methylphenyl)-1H-pyrazol-5-amine, such as its aromaticity and steric hindrance provided by the cyclobutyl group, make it an attractive candidate for further investigation. These properties could be leveraged to develop drugs with improved selectivity and reduced side effects.

Moreover, the compound's potential applications extend beyond traditional therapeutic areas. Its unique chemical profile may make it suitable for use in diagnostic imaging or as a tool compound in biochemical assays. Researchers are increasingly exploring pyrazole derivatives for their ability to act as probes in cellular studies, providing insights into mechanisms of disease at the molecular level. The presence of both methyl groups enhances its reactivity, allowing for modifications that could tailor its biological activity for specific research needs.

The synthesis of 1-(3-methylcyclobutyl)methyl-3-(2-methylphenyl)-1H-pyrazol-5-amine represents a testament to the progress in synthetic organic chemistry. Advanced methodologies have enabled chemists to construct complex molecules with high yields and purity, facilitating rapid drug development pipelines. The incorporation of functional groups such as hydroxymethylation and aromatic substitutions demonstrates the flexibility of pyrazole chemistry in generating diverse libraries of compounds for screening.

As research continues to uncover new therapeutic targets, compounds like 1-(3-methylcyclobutyl)methyl-3-(2-methylphenyl)-1H-pyrazol-5-amine will play a crucial role in addressing unmet medical needs. The integration of computational biology with experimental chemistry has accelerated the process of identifying lead compounds, reducing the time required from discovery to clinical trials. This interdisciplinary approach is essential for developing innovative treatments that meet global healthcare demands.

The future prospects for this compound are promising, with ongoing studies focusing on optimizing its pharmacological profile through structure-activity relationship (SAR) analysis. By systematically modifying key functional groups, researchers aim to enhance its potency while minimizing off-target effects. Such efforts are critical for translating laboratory findings into safe and effective medications that improve patient outcomes.

In conclusion, 1-(3-methylcyclobutyl)methyl-3-(2-methylphenyl)-1H-pyrazol-5-amine (CAS No. 2138547-13-2) exemplifies the innovation driving modern pharmaceutical research. Its unique molecular architecture positions it as a valuable candidate for further exploration in drug development, diagnostics, and basic biomedical research. As our understanding of disease mechanisms deepens, compounds like this will continue to contribute to advancements that shape the future of medicine.